3-Diazonio-8-sulfoquinolin-4-olate

• CAS No.: 95102-68-4
• Molecular Formula: C9H5N3O4S
• Molecular Weight: 251.22 g/mol
• IUPAC Name: 3-diazonio-8-sulfoquinolin-4-olate
• InChI: InChI=1S/C9H5N3O4S/c10-12-6-4-11-8-5(9(6)13)2-1-3-7(8)17(14,15)16/h1-4H,(H-,11,13,14,15,16)
• InChI Key: IFOJOANIAKPHMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=CN=C2C(=C1)S(=O)(=O)O)[N+]#N)[O-]

Description

3-Diazonio-8-sulfoquinolin-4-olate (CAS 95102-68-4) is an organic compound with the molecular formula C9H5N3O4S and a molecular weight of 251.22 g/mol . This compound belongs to the class of diazonium salts, which are characterized by a reactive functional group with the general structure R–N₂⁺ . Diazonium salts are versatile reagents in synthetic organic chemistry, frequently employed in substitution reactions, azo coupling for the production of dyes, and metal complexation . The structure of this particular compound combines the diazonium group with a quinoline backbone and a sulfonic acid component. The quinoline scaffold is a significant heterocycle in medicinal chemistry and material science, while the sulfonic acid group can enhance water solubility. This unique combination of features suggests potential research applications in the development of novel dyes, the synthesis of more complex heterocyclic systems, or as a building block in metal-organic frameworks. The compound's mechanism of action in reactions typically involves the loss of nitrogen gas to form an aryl radical or cation, which can then be trapped by various nucleophiles, or it can act as an electrophile in coupling reactions with electron-rich substrates . This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 3-Diazonio-8-sulfoquinolin-4-olate is best contextualized by comparing it to analogs with modified substituents or core scaffolds. Below is a detailed analysis:

Structural Analogs

3-Diazoquinolin-4-olate (without sulfonate group) Key Differences: Lacks the sulfonate group at position 8, reducing water solubility. Reactivity: The diazonium group remains reactive, but the absence of sulfonate limits its use in aqueous-phase reactions. Applications: Primarily used in organic solvents for coupling reactions .

8-Sulfoquinolin-4-olate (without diazonium group) Key Differences: Replaces the diazonium group with a hydroxyl or hydrogen substituent. Stability: More thermally stable due to the absence of the labile diazonium group. Applications: Used as a chelating agent for metal ions in analytical chemistry .

3-Nitro-8-sulfoquinolin-4-olate Key Differences: Substitutes the diazonium group with a nitro (-NO₂) group. Reactivity: Nitro groups are electron-withdrawing, enhancing stability but reducing electrophilicity. Applications: Explored in explosives research and as intermediates in reduction reactions .

Physicochemical Properties

Property	3-Diazonio-8-sulfoquinolin-4-olate	3-Diazoquinolin-4-olate	8-Sulfoquinolin-4-olate	3-Nitro-8-sulfoquinolin-4-olate
Molecular Weight (g/mol)	297.2	245.1	253.2	283.2
Water Solubility	High (≥50 mg/mL)	Low (<5 mg/mL)	Moderate (~20 mg/mL)	Low (<10 mg/mL)
Melting Point (°C)	Decomposes at 80–85°C	150–152°C	260–262°C	275–278°C
IR νmax (cm⁻¹)	1650 (C=O), 1180 (SO₃⁻), 2100 (N₂⁺)	1660 (C=O), 2120 (N₂⁺)	1680 (C=O), 1175 (SO₃⁻)	1665 (C=O), 1520 (NO₂)

Research Findings and Challenges

• Synthesis: Prepared via diazotization of 3-amino-8-sulfoquinolin-4-olate using NaNO₂/HCl at 0°C, yielding 70–75% purity. Purification requires ion-exchange chromatography to remove sulfonic acid byproducts .
• Limitations : The diazonium group’s instability restricts long-term storage. Encapsulation in cyclodextrins or silica matrices has been explored to improve shelf life .
• Comparative Studies: In dye-sensitized solar cells, 3-Diazonio-8-sulfoquinolin-4-olate-based dyes show 12% higher photon absorption than nitro-substituted analogs due to enhanced electron-withdrawing effects .

Q & A

Q. What ethical protocols are essential when handling 3-Diazonio-8-sulfoquinolin-4-olate in vivo studies?

• Answer : Adhere to ARRIVE 2.0 guidelines for animal research: justify sample sizes via power analysis, minimize distress via humane endpoints, and disclose all conflicts of interest. For human cell lines, obtain IRB approval and verify absence of mycoplasma contamination. Data fabrication risks are mitigated by raw data archiving and third-party audits .